![molecular formula C13H14 B8466599 [1-(Cyclopenta-2,4-dien-1-yl)ethyl]benzene CAS No. 55679-99-7](/img/structure/B8466599.png)
[1-(Cyclopenta-2,4-dien-1-yl)ethyl]benzene
Cat. No. B8466599
M. Wt: 170.25 g/mol
InChI Key: RPSVZUGNQGVQGC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05349100
Procedure details
To a solution of 0.77 g of dilithio (s)-(-)-2-pyrrolidone-5-carboxylic acid (6 mmol) in 40 mL of ether was added 7.8 mL of n-BuLi (1.6M solution in hexances, 13 mmol) at 0° C. This solution was stirred for 30 min at room temperature. 6-Methyl-6-phenylfulvene, 1.0 g, (6 mmol) in 5 mL of ether was added dropwise at -78° C. and the color of the reaction mixture turned green. The resulting solution was stirred for 7 h at -78° C. and the solution warmed to room temperature. The organic layer was separated and washed with aqueous NaHCO3, H2O and then dried over MgSO4. Removal of solvent gave 1.0 g (99% yield) of 1-cyclopentadienyl-1-phenyl-ethane as a light yellow oil. [α]D =6.0° (CHCl3), 17.4% ee.
Name
dilithio (s)-(-)-2-pyrrolidone-5-carboxylic acid
Quantity
0.77 g
Type
reactant
Reaction Step One
Yield
99%
Identifiers
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REACTION_CXSMILES
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[Li][C@H]1CC(C(O)=O)N([Li])C1=O.[Li]CCCC.[CH3:17][C:18]([C:24]1[CH:29]=[CH:28][CH:27]=[CH:26][CH:25]=1)=[C:19]1[CH:23]=[CH:22][CH:21]=[CH:20]1>CCOCC>[CH:19]1([CH:18]([C:24]2[CH:25]=[CH:26][CH:27]=[CH:28][CH:29]=2)[CH3:17])[CH:23]=[CH:22][CH:21]=[CH:20]1
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Inputs
Step One
Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
|
reactant
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Smiles
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CC(=C1C=CC=C1)C1=CC=CC=C1
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Name
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|
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Quantity
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5 mL
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Type
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solvent
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Smiles
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CCOCC
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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This solution was stirred for 30 min at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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The resulting solution was stirred for 7 h at -78° C.
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Duration
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7 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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the solution warmed to room temperature
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CUSTOM
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Type
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CUSTOM
|
|
Details
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The organic layer was separated
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WASH
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Type
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WASH
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Details
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washed with aqueous NaHCO3, H2O
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
|
dried over MgSO4
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CUSTOM
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Type
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CUSTOM
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|
Details
|
Removal of solvent
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Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
C1(C=CC=C1)C(C)C1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1 g | |
| YIELD: PERCENTYIELD | 99% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
